2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• Molecular Formula: C18H17ClN4OS
• Molecular Weight: 372.9 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-6,6-dimethyl-5,7-dihydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C18H17ClN4OS/c1-18(2)7-14-12(15(24)8-18)9-23-16(20-14)21-17(22-23)25-10-11-5-3-4-6-13(11)19/h3-6,9H,7-8,10H2,1-2H3
• InChI Key: SIRVSFYWFNPXPS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=NC(=NN3C=C2C(=O)C1)SCC4=CC=CC=C4Cl)C

Description

The compound 2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one belongs to the triazoloquinazolinone family, a class of heterocyclic compounds notable for their fused triazole and quinazolinone moieties. Its core structure includes a 6,6-dimethyl-6,7-dihydroquinazolin-8(5H)-one scaffold with a [1,2,4]triazolo[5,1-b] ring fused at positions 1 and 2. The 2-position is substituted with a (2-chlorobenzyl)sulfanyl group, which introduces steric bulk and electronic effects due to the chlorine atom and aromatic ring.

For instance, triazoloquinazolinones with chloro-substituted aryl groups typically exhibit high melting points (>300°C) and moderate lipophilicity (logP ~4.9–5.0) . The 6,6-dimethyl group likely enhances conformational rigidity, while the sulfanyl moiety may influence redox behavior or metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one typically involves multiple steps:

Formation of the Triazoloquinazoline Core: This step involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the Chlorobenzyl Group: This is achieved through nucleophilic substitution reactions, where the chlorobenzyl group is introduced to the core structure.

Sulfur Incorporation:

Industrial Production Methods

the general principles of organic synthesis, such as batch processing and continuous flow techniques, can be applied to scale up the production .

Chemical Reactions Analysis

Types of Reactions

2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding sulfide.

Substitution: Nucleophilic and electrophilic substitution reactions can modify the chlorobenzyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like sodium hydride and alkyl halides are commonly employed.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding sulfides.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds within the triazoloquinazoline class exhibit significant anticancer properties. For instance, derivatives of triazolo[4,3-c]quinazolines have shown high cytotoxicity against various cancer cell lines, including HCT-116 and HepG-2 cells. These compounds act as intercalative inhibitors of topoisomerase II, which is crucial for DNA replication and transcription, leading to apoptosis in cancer cells .

Antiviral Properties

The antiviral potential of triazoloquinazolines has also been explored. A study demonstrated that certain derivatives effectively inhibited the influenza virus by blocking the M2 protein's active site and inhibiting the neuraminidase enzyme . This suggests that 2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one could be further investigated for its antiviral applications.

Antimicrobial Effects

The antimicrobial properties of triazole compounds are well-documented. The triazole ring system has been associated with a broad spectrum of activity against bacteria and fungi. The specific compound under discussion may exhibit similar properties due to its structural characteristics, warranting further investigation into its efficacy against various microbial pathogens .

Other Biological Activities

In addition to anticancer and antiviral applications, triazoloquinazolines have been reported to possess anti-inflammatory and analgesic effects. These properties are attributed to their ability to modulate various biochemical pathways involved in inflammation and pain perception .

Case Study 1: Anticancer Screening

In a recent study published in PMC, researchers synthesized several derivatives based on the triazoloquinazoline scaffold. Among these, one derivative exhibited a remarkable IC50 value against HCT-116 cells, indicating potent anticancer activity. The mechanism was attributed to DNA intercalation and topoisomerase inhibition .

Case Study 2: Antiviral Efficacy

Another investigation focused on the antiviral activity of a related triazolo compound against influenza A virus. The results showed that the compound could significantly reduce viral replication in vitro by targeting viral proteins essential for its life cycle .

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes and receptors involved in cellular processes.

Pathways: It modulates signaling pathways related to cell growth, apoptosis, and immune response.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with structurally related analogs, emphasizing substituent effects on physicochemical properties and synthesis:

Compound	Substituents	Molecular Formula	Molecular Weight	logP	Polar Surface Area (Ų)	Key Synthetic Catalyst
Target: 2-[(2-Chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one (Inferred)	2-(2-chlorobenzylsulfanyl), 6,6-dimethyl, no 9-substituent	C19H18ClN4OS	401.89 (calculated)	~4.8–5.0	~50–55	NGPU catalyst (hypothesized)
C118-0094 ()	2-(2-chlorobenzylsulfanyl), 9-(3,4-dimethoxyphenyl)	C24H23ClN4O3S	482.99	4.94	64.33	NGPU catalyst
C315-0008 ()	2-(3-chlorobenzylsulfanyl), 9-(thiophen-2-yl)	C20H17ClN4OS2	428.96	4.90	50.09	NGPU catalyst
7a ()	9-(2-chlorophenyl), no sulfanyl substituent	C22H19ClN4O	398.87	~4.5	~45	Copper-based catalyst

Key Observations:

Substituent Effects on Lipophilicity (logP):

• The target compound’s logP (~4.8–5.0) aligns with analogs bearing chloroaryl and sulfanyl groups (e.g., C118-0094: logP 4.94; C315-0008: logP 4.90) . The 3,4-dimethoxyphenyl group in C118-0094 increases logP slightly compared to thiophene (C315-0008) due to methoxy groups’ electron-donating nature .

Impact of 9-Substituents: The absence of a 9-substituent in the target compound reduces molecular weight (~401 vs. 483 for C118-0094) and polar surface area (~50–55 Ų vs.

Synthetic Efficiency: The NGPU catalyst () enables superior yields and shorter reaction times (e.g., 85–92% yield in 2–3 hours) for triazoloquinazolinones compared to copper-based methods (e.g., 70–80% yield in 6–8 hours) .

Chlorine Position and Bioactivity:

• 2-Chlorobenzylsulfanyl (target and C118-0094) vs. 3-chlorobenzylsulfanyl (C315-0008) may alter binding affinity in biological targets due to steric and electronic differences .

Research Implications and Limitations

• Synthesis: The NGPU-catalyzed route () is likely optimal for scalable production.
• Druglikeness: The target’s logP (~4.8–5.0) and molecular weight (~400) align with Lipinski’s criteria, though its high melting point (>300°C, inferred from ) may challenge formulation .
• Contradictions: reports copper-catalyzed synthesis for non-sulfanyl analogs, whereas highlights NGPU’s efficiency for sulfanyl derivatives. This suggests substituent-dependent catalytic preferences.

Further experimental studies are required to confirm the target’s spectral data (e.g., NMR, IR) and biological activity.

References (Formatted as Citations in Text):

• : Synthesis efficiency of triazoloquinazolinones using NGPU catalyst.
• : Copper-catalyzed synthesis and spectral data for 9-(2-chlorophenyl) analog.
• : Physicochemical properties of 2-(2-chlorobenzylsulfanyl)-9-(3,4-dimethoxyphenyl) derivative.
• : Structural and logP analysis of 2-(3-chlorobenzylsulfanyl)-9-(thiophen-2-yl) compound.

Biological Activity

The compound 2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one is a member of the quinazoline family and has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies regarding its pharmacological effects.

Chemical Structure and Synthesis

The chemical formula of the compound is $C_{18}H_{17}ClN_4OS$ with a molecular weight of approximately 358.87 g/mol. The compound features a triazoloquinazolinone core structure with a chlorobenzyl sulfanyl substituent.

Synthesis Overview :
The synthesis typically involves multi-step reactions starting from available precursors. Key steps include:

• Formation of the triazoloquinazolinone core.
• Introduction of the chlorobenzyl sulfanyl group via nucleophilic substitution.
• Dimethyl substitutions at specific positions to enhance biological activity.

Anticancer Activity

Research has demonstrated that compounds similar to 2-[(2-chlorobenzyl)sulfanyl]-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have reported IC50 values ranging from 0.24 to 1.96 µM for related triazole compounds against tumor cells .

Table 1: Cytotoxicity of Related Compounds

Compound Name	IC50 (µM)	Cancer Cell Line
Compound A	0.24	SISO
Compound B	1.96	MCF-7
Compound C	3.42	HeLa

The mechanism by which these compounds exert their anticancer effects often involves the induction of apoptosis in cancer cells. For example, treatment with certain derivatives has shown to increase early apoptotic cell populations significantly when assessed through flow cytometry .

Apoptosis Induction Study :
In one study, after treatment with compound concentrations equivalent to their IC50 values, a notable increase in early apoptotic cells was observed (10.2% at IC50 and 17.2% at double IC50) .

Antimicrobial Activity

Beyond anticancer properties, this compound class has also shown promising antimicrobial activity against various bacterial strains. The triazoloquinazoline scaffold is recognized for its versatility in developing novel antibiotics due to its ability to interact with bacterial enzymes .

Table 2: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

Case Study 1: Anticancer Efficacy

In a recent publication examining a series of quinazoline derivatives, it was found that several compounds exhibited potent cytotoxicity against breast cancer cell lines (MCF-7). The study highlighted that modifications on the benzyl group significantly influenced the anticancer activity .

Case Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial properties of related triazoloquinazoline compounds revealed effective inhibition against resistant strains of Staphylococcus aureus. The study underscored the importance of structural modifications in enhancing biological activity .